Cas no 1261987-33-0 (5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine)

5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both a hydroxypyrimidine core and a fluoro-trifluoromethylphenyl substituent, which may enhance binding affinity and metabolic stability in bioactive compounds. The presence of fluorine atoms contributes to improved lipophilicity and bioavailability, making it a valuable intermediate in drug discovery. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics due to its ability to modulate electronic and steric properties. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications.
5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine structure
1261987-33-0 structure
Product Name:5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine
CAS No:1261987-33-0
MF:C11H6F4N2O
MW:258.171756267548
MDL:MFCD18316649
CID:2767766
PubChem ID:53222424
Update Time:2025-06-28

5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • DTXSID60686869
    • 5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-HYDROXYPYRIMIDINE
    • MFCD18316649
    • 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine, 95%
    • 5-(2-Fluoro-3-(trifluoromethyl)phenyl)pyrimidin-2-ol
    • 1261987-33-0
    • 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyrimidin-2(1H)-one
    • 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine
    • MDL: MFCD18316649
    • Inchi: 1S/C11H6F4N2O/c12-9-7(6-4-16-10(18)17-5-6)2-1-3-8(9)11(13,14)15/h1-5H,(H,16,17,18)
    • InChI Key: QCDGJPCBJDRAOL-UHFFFAOYSA-N
    • SMILES: FC1=C(C(F)(F)F)C=CC=C1C1C=NC(NC=1)=O

Computed Properties

  • Exact Mass: 258.04162547Da
  • Monoisotopic Mass: 258.04162547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.5Ų

5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322964-5 g
5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine, 95%; .
1261987-33-0 95%
5g
€1159.00 2023-04-26
abcr
AB322964-5g
5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine, 95%; .
1261987-33-0 95%
5g
€1159.00 2025-04-21

Additional information on 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine

Introduction to 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine (CAS No. 1261987-33-0)

5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine, identified by its CAS number 1261987-33-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological activity, making it a valuable candidate for further research and development.

The chemical structure of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine consists of a pyrimidine core substituted with a hydroxyl group at the 2-position and a phenyl ring at the 5-position. The phenyl ring is further modified with a fluoro atom at the 2-position and a trifluoromethyl group at the 3-position. This specific arrangement of functional groups contributes to the compound's high reactivity and binding affinity, which are crucial for its role in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine and trifluoromethyl groups. These substituents are known to enhance metabolic stability, improve binding affinity, and increase bioavailability, making them highly desirable in drug design. The compound 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine exemplifies these advantages, as it combines these features into a single molecular entity.

The synthesis of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluoro and trifluoromethyl groups typically requires specialized reagents and conditions to achieve optimal results. Researchers have employed various synthetic routes, including nucleophilic aromatic substitution and cross-coupling reactions, to construct the desired molecular framework.

The pharmacological properties of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyrimidine strong>) have been extensively studied in recent years. Preliminary research suggests that this compound exhibits promising activity against various biological targets, including kinases and other enzymes involved in cancer progression. The hydroxyl group at the 2-position of the pyrimidine ring is particularly important for its interaction with biological targets, contributing to its potential therapeutic efficacy.

In addition to its anti-cancer potential, 5-(2-) has shown promise in other therapeutic areas as well. For instance, studies have indicated that it may have applications in the treatment of inflammatory diseases by modulating key signaling pathways. The ability of this compound to interact with multiple targets makes it a versatile tool for drug discovery.

The development of novel pharmaceutical agents often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using 5-(2->Fluoro>)-3-trifluoromethylphenyl>)-2-hydroxypyrimidine> have provided valuable insights into its pharmacokinetic properties and potential side effects. These studies are crucial for determining the appropriate dosage and administration route for future clinical trials.

The impact of fluorine and trifluoromethyl substituents on the pharmacological properties of 5-(2->Fluoro>)-3-trifluoromethylphenyl>)-2-hydroxypyrimidine> underscores their importance in modern drug design. These substituents not only enhance the compound's metabolic stability but also improve its interaction with biological targets. As a result, compounds like this one are increasingly being explored for their therapeutic potential.

In conclusion, 5-(2->Fluoro>)-3-trifluoromethylphenyl>)-2-hydroxypyrimidine (CAS No. 1261987-33-0) is a promising compound with significant applications in pharmaceutical chemistry. Its unique structural features and potential therapeutic benefits make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for various diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd